![molecular formula C12H17ClN2O2 B1397650 N-[4-(3-Pyrrolidinyloxy)phenyl]acetamide hydrochloride CAS No. 1220033-88-4](/img/structure/B1397650.png)
N-[4-(3-Pyrrolidinyloxy)phenyl]acetamide hydrochloride
Overview
Description
N-[4-(3-Pyrrolidinyloxy)phenyl]acetamide hydrochloride (NPPH) is a synthetic compound belonging to the class of drugs known as pyrrolidines. It is commonly used in laboratory experiments and clinical applications as a research chemical. NPPH is a chiral compound, meaning that it contains two non-superimposable mirror images, which makes it useful in asymmetric synthesis. NPPH has been used in a variety of scientific applications, including drug discovery, enzyme inhibition, and drug metabolism.
Scientific Research Applications
1. Synthesis and Structural Analysis:
- A study by Kuznecovs et al. (2020) explored the synthesis of fluorinated derivatives of Sigma-1 receptor modulators, which provides insights into the synthesis processes involving similar compounds (Kuznecovs et al., 2020).
- Nikonov et al. (2016) synthesized derivatives of N-(2-hydroxyphenyl)acetamide, contributing to the understanding of the structural and synthetic aspects of similar acetamide compounds (Nikonov et al., 2016).
2. Pharmacological Properties:
- Jawed et al. (2010) investigated the anti-arthritic and anti-inflammatory activity of N-(2-hydroxy phenyl) acetamide, demonstrating the potential therapeutic applications of related acetamide compounds (Jawed et al., 2010).
3. Antimicrobial Activity:
- Nunna et al. (2014) studied the antimicrobial activity of novel heterocyclic compounds having a sulfamido moiety, indicating the relevance of acetamide derivatives in antimicrobial applications (Nunna et al., 2014).
4. Biological Interaction Studies:
- Raj (2020) conducted studies on the DNA-binding interactions and protein-binding interactions of new paracetamol derivatives, shedding light on the biological interactions of similar acetamide compounds (Raj, 2020).
Properties
IUPAC Name |
N-(4-pyrrolidin-3-yloxyphenyl)acetamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2.ClH/c1-9(15)14-10-2-4-11(5-3-10)16-12-6-7-13-8-12;/h2-5,12-13H,6-8H2,1H3,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCNQIRNSQPGBGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OC2CCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.